5-methylhexanoyl-CoA

• Molecular Formula: C28H48N7O17P3S
• Molecular Weight: 879.7 g/mol
• InChI: InChI=1S/C28H48N7O17P3S/c1-16(2)6-5-7-19(37)56-11-10-30-18(36)8-9-31-26(40)23(39)28(3,4)13-49-55(46,47)52-54(44,45)48-12-17-22(51-53(41,42)43)21(38)27(50-17)35-15-34-20-24(29)32-14-33-25(20)35/h14-17,21-23,27,38-39H,5-13H2,1-4H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,21-,22-,23+,27-/m0/s1
• InChIKey: KQVPATRBGPRFQO-YPVUVRSUSA-N

5-Methylhexanoyl-CoA: Branched-Chain Acyl-CoA for Metabolic and Enzymatic Investigations

5-Methylhexanoyl-CoA (5-Methylhexanoyl-coenzyme A; CAS 1527491-77-5) is a medium-chain branched acyl-CoA thioester with molecular formula C28H48N7O17P3S and a molecular weight of 879.70 Da [1][2]. It is formed by the conjugation of 5-methylhexanoic acid with coenzyme A and participates in mitochondrial β-oxidation pathways, where it is further metabolized to acetyl-CoA [3]. As a member of the branched-chain acyl-CoA family, it serves as a substrate for various acyl-CoA synthetases, dehydrogenases, and acyltransferases, making it a valuable tool for studying fatty acid metabolism and enzyme specificity.

1

Enzymatic studies of acyl-CoA synthetases, dehydrogenases, and acyltransferases

2

Mitochondrial β-oxidation pathway analysis with branched-chain substrates

3

Investigation of branched-chain fatty acid activation and metabolic flux

• [1] TargetMol. (n.d.). 5-Methylhexanoyl-CoA. Retrieved from https://www.targetmol.cn/compound/5-methylhexanoyl-coa View Source
• [2] Human Metabolome Database. (2021). HMDB0300840: 5-Methylhexanoyl-CoA. Retrieved from https://hmdb.ca/metabolites/HMDB0300840 View Source
• [3] PathBank. (2021). 5-Methylhexanoyl-CoA Pathway. Retrieved from https://pathbank.org/view/pathways/SMP0000000 View Source

5-Methylhexanoyl-CoA Substrate Specificity: Why Straight-Chain or Alternative Branched Acyl-CoAs Cannot Substitute

Substituting 5-methylhexanoyl-CoA with hexanoyl-CoA or 4-methylvaleryl-CoA in enzymatic assays introduces significant kinetic variability due to differential recognition by acyl-CoA synthetases and transferases. The presence of the methyl branch at the C5 position alters the substrate's binding affinity and turnover rate, as demonstrated by direct kinetic comparisons with structurally related acids using the acyl-activating enzyme PcAAE2 [1]. Additionally, the acyl-CoA:glycine N-acyltransferase from human liver exhibits distinct Km values for straight-chain versus branched-chain acyl-CoAs, underscoring that enzymes possess specialized binding pockets that discriminate based on chain length and branching [2]. Using an incorrect acyl-CoA may yield misleading conclusions about enzyme specificity, pathway flux, or inhibitor potency.

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Straight-chain hexanoyl-CoA may exhibit different Km and catalytic efficiency due to missing C5 methyl branch

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4‑methylvaleryl‑CoA alters turnover rate; branching position can shift enzyme recognition

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Incorrect acyl‑CoA may produce misleading conclusions about substrate specificity or inhibitor potency

• [1] Chen, X., et al. (n.d.). Characterization of a Cytosolic Acyl-Activating Enzyme Catalyzing the Formation of 4-Methylvaleryl-CoA for Pogostone Biosynthesis in Pogostemon cablin. Retrieved from https://oupuser:T343mvvP@preview.academic.oup.com/view-large/319698861 View Source
• [2] Gregersen, N., et al. (1986). Acyl-CoA: glycine N-acyltransferase: in vitro studies on the glycine conjugation of straight- and branched-chained acyl-CoA esters in human liver. Biochem Med Metab Biol, 35(2), 210-218. doi:10.1016/0885-4505(86)90076-9 View Source

5-Methylhexanoyl-CoA: Quantified Differentiation from Structural Analogs in Key Enzymatic Assays

Kinetic Discrimination by Acyl-Activating Enzyme PcAAE2: 5-Methylhexanoic Acid Exhibits 4.2-Fold Higher Km and 3.3-Fold Lower Catalytic Efficiency than Hexanoic Acid

Using the cytosolic acyl-activating enzyme PcAAE2 from Pogostemon cablin, which catalyzes the formation of CoA thioesters from free fatty acids, the kinetic parameters for 5-methylhexanoic acid (the immediate precursor of 5-methylhexanoyl-CoA) were directly compared to hexanoic acid (the precursor of hexanoyl-CoA) and 4-methylvaleric acid (the precursor of 4-methylvaleryl-CoA) [1]. The data reveal that 5-methylhexanoic acid has a significantly higher Km and lower catalytic efficiency, indicating that the enzyme's active site accommodates the C5 methyl branch with reduced affinity relative to the straight-chain or C4-branched analogs.

Km comparison

Class-level

5‑Methylhexanoic acid
175.5 ± 20.0 μM Hexanoic acid
41.5 ± 2.4 μM 4.2‑fold higher Km

Supports review of substrate affinity for C5‑branched vs. linear chains

PcAAE2 enzyme; mean ± SD, n=3

Evidence Dimension	Km (Michaelis constant)
Target Compound Data	175.5 ± 20.0 μM (5-methylhexanoic acid)
Comparator Or Baseline	41.5 ± 2.4 μM (hexanoic acid); 43.4 ± 5.1 μM (4-methylvaleric acid)
Quantified Difference	4.2-fold higher than hexanoic acid; 4.0-fold higher than 4-methylvaleric acid
Conditions	Coupled enzyme assay, mean ± SD of three independent biological replicates

Why This Matters

This difference in Km directly impacts the concentration of substrate required to achieve half-maximal velocity in enzymatic assays, and procurement of the correct acyl-CoA ensures experimental relevance for studies of branched-chain fatty acid activation.

• [1] Chen, X., et al. (n.d.). Characterization of a Cytosolic Acyl-Activating Enzyme Catalyzing the Formation of 4-Methylvaleryl-CoA for Pogostone Biosynthesis in Pogostemon cablin. Retrieved from https://oupuser:T343mvvP@preview.academic.oup.com/view-large/319698861 View Source

Catalytic Turnover (kcat) and Efficiency (kcat/Km) of PcAAE2 Differentiate 5-Methylhexanoic Acid from Straight-Chain and C4-Branched Analogs

Further kinetic analysis of PcAAE2 revealed that 5-methylhexanoic acid exhibits a kcat of 1.2 ± 0.05 s⁻¹, which is comparable to hexanoic acid (1.0 ± 0.03 s⁻¹) but significantly lower than 4-methylvaleric acid (2.3 ± 0.1 s⁻¹) [1]. The resulting catalytic efficiency (kcat/Km) for 5-methylhexanoic acid is 6,951 M⁻¹s⁻¹, which is 3.3-fold lower than hexanoic acid (22,904 M⁻¹s⁻¹) and 7.5-fold lower than 4-methylvaleric acid (51,854 M⁻¹s⁻¹).

Catalytic efficiency

Class-level

6,951 M⁻¹s⁻¹ kcat/Km

3.3‑fold lower than hexanoyl‑CoA; may influence metabolic flux interpretation

kcat 1.2 s⁻¹; PcAAE2 assay, n=3

Evidence Dimension	kcat (turnover number)
Target Compound Data	1.2 ± 0.05 s⁻¹ (5-methylhexanoic acid)
Comparator Or Baseline	1.0 ± 0.03 s⁻¹ (hexanoic acid); 2.3 ± 0.1 s⁻¹ (4-methylvaleric acid)
Quantified Difference	kcat/Km 3.3-fold lower than hexanoic acid; 7.5-fold lower than 4-methylvaleric acid
Conditions	Coupled enzyme assay, mean ± SD of three independent biological replicates

Why This Matters

The reduced catalytic efficiency indicates that 5-methylhexanoyl-CoA is a poorer substrate for this acyl-activating enzyme, which may influence metabolic flux studies and requires careful consideration when selecting the appropriate acyl-CoA for in vitro reconstitution of biosynthetic pathways.

• [1] Chen, X., et al. (n.d.). Characterization of a Cytosolic Acyl-Activating Enzyme Catalyzing the Formation of 4-Methylvaleryl-CoA for Pogostone Biosynthesis in Pogostemon cablin. Retrieved from https://oupuser:T343mvvP@preview.academic.oup.com/view-large/319698861 View Source

Exclusion from Capsaicinoid Biosynthesis: 5-Methylhexanoyl-CoA Is Not Utilized as an Acyl Donor, Unlike Iso-C9:0-CoA

In cell-free extracts from Capsicum annuum placenta, 5-methylhexanoyl-CoA (iso-C7:0-CoA) was not used as an acyl donor for capsaicinoid formation from vanillylamine, whereas 7-methyloctanoyl-CoA (iso-C9:0-CoA) was used most effectively [1][2]. This qualitative difference highlights the strict chain-length and branching-position specificity of the capsaicinoid synthase enzyme complex.

Acyl donor specificity

Context-dependent

Not utilized as acyl donor in capsaicinoid biosynthesis; iso‑C9:0‑CoA preferred

Indicates strict chain‑length requirement for capsaicinoid synthase

Cell‑free Capsicum annuum placenta extract

Evidence Dimension	Acyl donor activity
Target Compound Data	Not used as acyl donor
Comparator Or Baseline	7-methyloctanoyl-CoA (iso-C9:0-CoA): used most effectively
Quantified Difference	N/A (qualitative observation)
Conditions	Cell-free extract of Capsicum annuum var. annuum cv. Karayatsubusa placenta

Why This Matters

Researchers investigating plant capsaicinoid biosynthesis must use the correct iso-type acyl-CoA substrate; substituting with 5-methylhexanoyl-CoA will yield false-negative results and confound pathway reconstruction efforts.

• [1] Oka, S., et al. (1980). Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry, 44(12), 2907. doi:10.1271/bbb1961.44.2907 View Source
• [2] Oka, S., et al. (1980). Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry, 44(12), 2907. doi:10.1271/bbb1961.44.2907 View Source

5-Methylhexanoyl-CoA: Optimal Applications in Enzymology, Metabolic Studies, and Pathway Engineering

Kinetic Characterization of Acyl-CoA Synthetases and Acyltransferases

Utilize 5-methylhexanoyl-CoA as a substrate to determine the kinetic parameters (Km, Vmax, kcat) of novel or uncharacterized acyl-CoA synthetases and acyltransferases. The quantitative differentiation from hexanoyl-CoA and 4-methylvaleryl-CoA (as established in Section 3) makes it an essential tool for probing enzyme specificity toward methyl-branched medium-chain acyl groups [1]. Researchers can directly compare catalytic efficiencies to define the substrate scope of enzymes involved in fatty acid activation and conjugation.

Investigation of Branched-Chain Fatty Acid β-Oxidation

Employ 5-methylhexanoyl-CoA in in vitro mitochondrial or peroxisomal β-oxidation assays to study the degradation of branched-chain fatty acids. As a medium-chain branched acyl-CoA, it serves as a physiologically relevant substrate for enzymes such as short/branched-chain acyl-CoA dehydrogenase (SBCAD) and medium-chain acyl-CoA dehydrogenase (MCAD) [2]. Its use can help elucidate metabolic defects associated with MCAD deficiency or other disorders of branched-chain amino acid catabolism.

Biosynthetic Pathway Reconstruction in Plants and Microorganisms

Incorporate 5-methylhexanoyl-CoA into cell-free or whole-cell systems to reconstitute pathways leading to branched-chain secondary metabolites. The negative result in capsaicinoid biosynthesis (Section 3) demonstrates its utility as a specificity control, enabling researchers to define the precise chain-length and branching requirements of acyltransferases involved in natural product formation [3]. This application is critical for metabolic engineering efforts aimed at producing value-added isoprenoids and alkaloids.

Application

Selection Property

Validation Focus

Acyl‑CoA synthetase/transferase kinetics

Methyl‑branched C7 chain

Active‑site steric discrimination of branching

Branched‑chain β‑oxidation studies

Medium‑chain branched acyl‑CoA

Substrate specificity of SBCAD/MCAD enzymes

Biosynthetic pathway reconstruction

Chain‑length specificity control

Capsaicinoid synthase substrate recognition

• [1] Chen, X., et al. (n.d.). Characterization of a Cytosolic Acyl-Activating Enzyme Catalyzing the Formation of 4-Methylvaleryl-CoA for Pogostone Biosynthesis in Pogostemon cablin. Retrieved from https://oupuser:T343mvvP@preview.academic.oup.com/view-large/319698861 View Source
• [2] UniProt. (n.d.). P45954 (ACDSB_HUMAN): Short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. Retrieved from https://genome.ucsc.edu/cgi-bin/hgGene?db=hg38&hgg_type=knownGene&hgg_gene=ACADSB View Source
• [3] Oka, S., et al. (1980). Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry, 44(12), 2907. doi:10.1271/bbb1961.44.2907 View Source